Cas no 2680865-24-9 (benzyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate)

• Product Name: benzyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate
• CAS No: 2680865-24-9
• MF: C₁₅H₂₁NO₅S
• MW: 327.395943403244
• CID: 5627417
• PubChem ID: 165923921
• Update Time: 2025-11-03

benzyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295063
• benzyl N-{[4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-yl]methyl}carbamate
• 2680865-24-9
• benzyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate

• Inchi： 1S/C15H21NO5S/c17-12-15(6-8-22(19,20)9-7-15)11-16-14(18)21-10-13-4-2-1-3-5-13/h1-5,17H,6-12H2,(H,16,18)
• InChI Key： ODSHEGNLZBDUBH-UHFFFAOYSA-N
• SMILES： S1(CCC(CO)(CNC(=O)OCC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 327.11404394g/mol
• Monoisotopic Mass: 327.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 101Ų

Additional information on benzyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate

Comprehensive Overview of Benzyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate (CAS No. 2680865-24-9)

In the realm of organic chemistry and pharmaceutical research, benzyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate (CAS No. 2680865-24-9) has emerged as a compound of significant interest. This molecule, characterized by its unique sulfone and carbamate functional groups, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's IUPAC name reflects its complex architecture, featuring a thiane ring with a 1,1-dioxo moiety, a hydroxymethyl substituent, and a benzyl carbamate group. Such structural attributes make it a valuable intermediate in synthesizing peptidomimetics or enzyme inhibitors, aligning with current trends in precision medicine. Recent literature highlights its role in exploring sulfone-based therapeutics, a hot topic due to their stability and metabolic resistance.

From a synthetic chemistry perspective, CAS No. 2680865-24-9 is often discussed in the context of green chemistry and atom economy. With growing environmental concerns, researchers are optimizing its synthesis to minimize waste and energy consumption. This aligns with the broader demand for sustainable chemical processes, a frequently searched topic in academic and industrial circles.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing this compound. Its spectral data is often shared in open-access databases, catering to the rising demand for transparent research data. Additionally, computational tools like molecular docking are employed to predict its interactions with biological targets, addressing the popularity of AI-driven drug design queries.

In material science, the sulfone group in benzyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate contributes to thermal stability, making it a candidate for high-performance polymers. This application resonates with industries seeking alternatives to conventional plastics, a subject frequently explored under biodegradable materials and circular economy initiatives.

Safety and handling protocols for this compound emphasize standard laboratory practices, avoiding any hazardous classifications. Its non-toxic profile under normal conditions makes it suitable for academic and industrial research, aligning with the global push for safer chemical alternatives—a trending search term among regulatory bodies and educators.

In summary, benzyl N-{4-(hydroxymethyl)-1,1-dioxo-1lambda6-thian-4-ylmethyl}carbamate represents a multifaceted compound bridging medicinal chemistry, sustainable synthesis, and advanced materials. Its study addresses contemporary scientific challenges while adhering to ethical and environmental standards, making it a relevant topic for researchers and innovators worldwide.